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Compound of Interest

Compound Name: 3-(Trifluoromethyl)thiophenol

Cat. No.: B1345641 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling reactive and potentially hazardous compounds like 3-
(Trifluoromethyl)thiophenol. This guide provides immediate, essential safety protocols,

logistical information, and disposal plans to foster a secure research environment.

Chemical Profile: 3-(Trifluoromethyl)thiophenol, with the CAS number 937-00-8, is a versatile

intermediate in organic synthesis, notably in the development of pharmaceuticals and

agrochemicals.[1][2] Its unique properties are attributed to the trifluoromethyl group and the

thiol functionality.[1] However, it is classified as a hazardous chemical, being harmful if

swallowed, in contact with skin, or inhaled, and causes skin and serious eye irritation.[3][4] It

may also cause respiratory irritation.[3][4]

Quantitative Data Summary
A clear understanding of the physical and chemical properties of 3-
(Trifluoromethyl)thiophenol is crucial for its safe handling.
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Property Value

Molecular Formula C7H5F3S[5]

Molecular Weight 178.17 g/mol [2][5]

Boiling Point 62°C (11 torr)[5]

Flash Point 63°C[5]

Density 1.314 g/cm³[5]

Vapor Pressure 1.5 ± 0.3 mmHg at 25°C (Predicted)[5]

Refractive Index 1.49[5]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is critical to mitigate the risks associated with

3-(Trifluoromethyl)thiophenol.

Protection Type Specification Rationale

Hand Protection

Wear appropriate protective

gloves.[6] Nitrile gloves are a

suitable option.[7]

To prevent skin contact, as the

chemical is harmful upon

dermal absorption.[3]

Eye Protection
Chemical safety goggles or a

face shield.

To protect against splashes

that can cause serious eye

irritation.[3]

Skin and Body Protection

Wear a lab coat, closed-toe

shoes, and appropriate

protective clothing.[4][8]

To prevent accidental skin

exposure.[4]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. If

ventilation is inadequate, a

NIOSH-approved respirator is

necessary.[6]

To avoid inhalation of harmful

vapors that can cause

respiratory tract irritation.[3][9]
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Operational Plan: From Preparation to Disposal
A systematic, step-by-step approach ensures that all safety measures are in place throughout

the handling process.

1. Preparation:

Ensure that a calibrated chemical fume hood is operational.

Verify the accessibility and functionality of the emergency eyewash station and safety

shower.[3]

Assemble all necessary laboratory equipment and reagents before commencing work.

All personnel must be thoroughly trained on the hazards and handling procedures of 3-
(Trifluoromethyl)thiophenol.

2. Handling:

Conduct all manipulations of 3-(Trifluoromethyl)thiophenol inside a certified chemical fume

hood to minimize inhalation exposure.

Wear the complete set of recommended PPE at all times.

Avoid direct contact with the chemical.[3] In case of accidental contact, follow the first-aid

measures outlined below.

Keep the container tightly closed when not in use to prevent the release of vapors.[4]

The substance is air-sensitive and should be kept under an inert gas.[3]

3. Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.[3][4]

Keep containers tightly sealed.[4]
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4. First-Aid Measures:

After Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[6]

After Skin Contact: Immediately wash the affected area with plenty of soap and water for at

least 15 minutes.[4][10] Remove contaminated clothing. Seek immediate medical attention.

[3]

After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[3] Remove contact lenses if present and

easy to do. Continue rinsing. Seek immediate medical attention.[3]

After Ingestion: Do NOT induce vomiting.[3] Rinse mouth with water. Seek immediate

medical attention.[3]

5. Spill and Disposal Plan:

Spill Response:

In case of a spill, evacuate the area immediately.

Wear appropriate PPE, including respiratory protection.

Absorb the spill with an inert, non-combustible material like vermiculite or sand.

Collect the absorbed material into a sealed container for hazardous waste disposal.

Clean the spill area thoroughly.

Disposal:

All waste containing 3-(Trifluoromethyl)thiophenol must be treated as hazardous waste.

Dispose of the chemical and any contaminated materials in sealed, properly labeled

containers.[4]
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Follow all local, regional, and national regulations for hazardous waste disposal.[4]

Chemical waste should be disposed of through an approved waste disposal plant.[4]

Visual Workflow Guides
To further enhance safety and procedural clarity, the following diagrams illustrate key

workflows.
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Chemical Spill Occurs
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1345641?utm_src=pdf-body-img
https://www.benchchem.com/product/b1345641?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345641?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Buy 3-(Trifluoromethyl)thiophenol | 937-00-8 [smolecule.com]

2. 3-(Trifluoromethyl)thiophenol Seven Chongqing Chemdad Co. ，Ltd [chemdad.com]

3. synquestlabs.com [synquestlabs.com]

4. fishersci.com [fishersci.com]

5. Page loading... [wap.guidechem.com]

6. 3-(Trifluoromethyl)thiophenol(937-00-8)MSDS Melting Point Boiling Density Storage
Transport [m.chemicalbook.com]

7. Buy Personal Protective Equipment Online - Caulfield Industrial [caulfieldindustrial.com]

8. sigmaaldrich.com [sigmaaldrich.com]

9. synquestprodstorage.blob.core.windows.net [synquestprodstorage.blob.core.windows.net]

10. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Essential Safety and Logistics for Handling 3-
(Trifluoromethyl)thiophenol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1345641#personal-protective-equipment-for-
handling-3-trifluoromethyl-thiophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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